Cas no 914086-02-5 ((3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid)

(3S)-3-(2,4-Dichlorophenyl)-3-hydroxypropanoic acid is a chiral intermediate of interest in pharmaceutical and fine chemical synthesis. Its stereospecific (3S) configuration and hydroxyl-carboxylic acid functional groups make it a versatile building block for the preparation of bioactive compounds. The presence of the 2,4-dichlorophenyl moiety enhances its utility in designing molecules with targeted biological activity. This compound exhibits high chemical purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined structure facilitates precise modifications, making it valuable for research in medicinal chemistry and drug development. The product is typically supplied with analytical documentation to support quality control and regulatory compliance.
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid structure
914086-02-5 structure
Product Name:(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
CAS No:914086-02-5
MF:C9H8Cl2O3
MW:235.064021110535
CID:5776435
PubChem ID:94425335
Update Time:2025-10-30

(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
    • 914086-02-5
    • EN300-2003777
    • (S)-beta-Hydroxy-2,4-dichlorobenzenepropionic acid
    • Inchi: 1S/C9H8Cl2O3/c10-5-1-2-6(7(11)3-5)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m0/s1
    • InChI Key: IWXJYKRNUNLSED-QMMMGPOBSA-N
    • SMILES: ClC1C=C(C=CC=1[C@H](CC(=O)O)O)Cl

Computed Properties

  • Exact Mass: 233.9850495g/mol
  • Monoisotopic Mass: 233.9850495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5Ų

(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2003777-0.05g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
0.05g
$1393.0 2023-09-16
Enamine
EN300-2003777-0.1g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
0.1g
$1459.0 2023-09-16
Enamine
EN300-2003777-0.25g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
0.25g
$1525.0 2023-09-16
Enamine
EN300-2003777-0.5g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
0.5g
$1591.0 2023-09-16
Enamine
EN300-2003777-1.0g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
1g
$1658.0 2023-05-31
Enamine
EN300-2003777-2.5g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
2.5g
$3249.0 2023-09-16
Enamine
EN300-2003777-5.0g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
5g
$4806.0 2023-05-31
Enamine
EN300-2003777-10.0g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
10g
$7128.0 2023-05-31
Enamine
EN300-2003777-1g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
1g
$1658.0 2023-09-16
Enamine
EN300-2003777-5g
(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
914086-02-5
5g
$4806.0 2023-09-16

Additional information on (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic Acid (CAS No. 914086-02-5)

(3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid, with the CAS number 914086-02-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and molecular research.

The molecular structure of (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid consists of a propanoic acid moiety substituted with a (2,4-dichlorophenyl) group and an additional hydroxyl group at the third carbon position. The presence of the (2,4-dichlorophenyl) group introduces electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological targets. The (b) stereocenter at the third carbon position adds another layer of complexity, making it a chiral molecule with potential for enantioselective applications.

In recent years, there has been a growing interest in chiral compounds for pharmaceutical applications due to their enhanced specificity and reduced side effects. (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid is no exception, and researchers have been exploring its potential in various therapeutic areas. One of the most promising areas is its application as a building block in the synthesis of more complex molecules. For instance, its chiral center can be utilized to construct enantiomerically pure drugs that exhibit improved pharmacological properties.

Recent studies have highlighted the role of (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid in the development of novel therapeutic agents. Researchers have found that this compound can serve as a precursor for synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) with enhanced efficacy and reduced gastrointestinal side effects. The hydroxyl group and the (2,4-dichlorophenyl) moiety provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The compound's potential extends beyond drug development. It has also been investigated as a ligand in catalytic systems. The combination of the hydroxyl group and the aromatic ring system makes it an excellent candidate for coordination with transition metals, which can be used in various catalytic processes. These processes include asymmetric hydrogenation, oxidation reactions, and polymerization reactions, where the chiral nature of (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid plays a crucial role in controlling reaction outcomes.

In addition to its synthetic utility, (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid has shown promise in biomolecular interactions. Its ability to interact with enzymes and receptors has been explored in several computational studies. These studies suggest that the compound can act as a modulator of enzyme activity, potentially leading to new therapeutic strategies for treating various diseases. The precise interaction between the hydroxyl group and the (2,4-dichlorophenyl) moiety with biological targets is being studied to understand its mechanism of action.

The synthesis of (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The synthesis must be carefully controlled to ensure high enantiomeric purity, which is crucial for its application in pharmaceuticals. Advanced synthetic techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve this goal. These methods not only provide high yields but also minimize unwanted byproducts, making them ideal for large-scale production.

The future prospects of (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid are vast and exciting. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to new discoveries in medicine and materials science. Ongoing research aims to explore its applications in drug delivery systems, where it could serve as a carrier for active pharmaceutical ingredients or as a component of smart materials that respond to biological stimuli.

In conclusion, (3S)-3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid, CAS No. 914086-02-5, is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive candidate for drug development, catalysis, and biomolecular interactions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.